molecular formula C12H11NO3 B3047043 5-Isoxazolecarboxylic acid, 3-(4-methylphenyl)-, methyl ester CAS No. 134378-94-2

5-Isoxazolecarboxylic acid, 3-(4-methylphenyl)-, methyl ester

Cat. No.: B3047043
CAS No.: 134378-94-2
M. Wt: 217.22 g/mol
InChI Key: DQKLNXNTMSKHBC-UHFFFAOYSA-N
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Description

5-Isoxazolecarboxylic acid, 3-(4-methylphenyl)-, methyl ester is a useful research compound. Its molecular formula is C12H11NO3 and its molecular weight is 217.22 g/mol. The purity is usually 95%.
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Properties

CAS No.

134378-94-2

Molecular Formula

C12H11NO3

Molecular Weight

217.22 g/mol

IUPAC Name

methyl 3-(4-methylphenyl)-1,2-oxazole-5-carboxylate

InChI

InChI=1S/C12H11NO3/c1-8-3-5-9(6-4-8)10-7-11(16-13-10)12(14)15-2/h3-7H,1-2H3

InChI Key

DQKLNXNTMSKHBC-UHFFFAOYSA-N

SMILES

CC1=CC=C(C=C1)C2=NOC(=C2)C(=O)OC

Canonical SMILES

CC1=CC=C(C=C1)C2=NOC(=C2)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Added to 100 ml of chloroform were 10.0 g (74.1 mmol) of 4-methylbenzaldoxime, 9.9 g (74.4 mmol) of N-chlorosuccinimde and 0.4 ml of pyridine. After N-chlorosuccinimide was completely dissolved, the resulting solution was stirred for further 30 minutes. Under ice cooling, 9.3 g (110.7 mmol) of methyl propionate and 9.0 g (89.1 mmol) of triethylamine were added. The resulting mixture was stirred at room temperature for 12 hours. The reaction mixture was added with water and then extracted with chloroform. The extract was treated by a method known per se in the art. Subsequent purification on a silica gel column (eluent: chloroform) gave 3-(4-methylphenyl)-5-methoxycarbonylisoxazole as crystals.
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10 g
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9.3 g
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9 g
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0.4 mL
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100 mL
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